Cas no 83799-54-6 (4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl)

• Product Name: 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl
• CAS No: 83799-54-6
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD24464190
• CID: 668432
• PubChem ID: 354333864
• Update Time: 2025-11-02

4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 4-(chloromethyl)-4'-methyl-
• 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl
• 2-[4-(chloromethyl)pyridin-2-yl]-4-methylpyridine
• 4-(Chloromethyl)-4'-methyl-2,2'-bipyridine
• 83799-54-6
• T71373
• 2,2'-Bipyridine,4-(chloromethyl)-4'-methyl-
• SCHEMBL3958545
• MFCD24464190
• C3329
• BS-44142
• DTXSID40720750
• YSWG809

• MDL： MFCD24464190
• Inchi： 1S/C12H11ClN2/c1-9-2-4-14-11(6-9)12-7-10(8-13)3-5-15-12/h2-7H,8H2,1H3
• InChI Key： UHTKTJKJDJOOKE-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C=1)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 218.06100
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 55.0 to 59.0 deg-C
• PSA: 25.78000
• LogP: 3.19080

4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl

4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl (CAS No. 83799-54-6): A Versatile Chemical Building Block

The 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl (CAS 83799-54-6) is a specialized bipyridine derivative that has gained significant attention in organic synthesis and material science. This compound, often referred to as chloromethyl methyl bipyridyl, serves as a crucial intermediate in the development of various functional materials. Its unique molecular structure combines the 2,2'-bipyridine core with reactive chloromethyl and methyl substituents, making it particularly valuable for coordination chemistry applications.

Recent studies highlight the growing importance of 4-(Chloromethyl)-4'-methyl-2,2'-bipyridine in the design of metal-organic frameworks (MOFs) and coordination polymers. Researchers are particularly interested in how the chloromethyl functional group can facilitate further modifications, allowing for the creation of customized molecular architectures. The compound's ability to form stable complexes with transition metals has positioned it as a key player in the development of catalytic systems and photovoltaic materials.

The synthesis and applications of 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl have become a hot topic in academic circles, with many researchers exploring its potential in supramolecular chemistry. Its bidentate ligand properties make it particularly useful for constructing complex molecular systems. Recent publications have demonstrated its effectiveness in creating luminescent materials, with potential applications in OLED technology and sensor development.

From a commercial perspective, the demand for 4-methyl-4'-chloromethyl-2,2'-bipyridine has been steadily increasing due to its versatility in pharmaceutical intermediates and specialty chemicals. The compound's reactivity profile allows for diverse transformations, making it valuable for medicinal chemistry applications where modified bipyridine structures are required. Manufacturers have reported growing interest from both academic and industrial sectors for this specific bipyridine derivative.

Quality control of CAS 83799-54-6 is crucial for research applications, with purity typically exceeding 97% for most laboratory uses. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to verify the compound's identity and purity. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain its stability over extended periods.

The environmental and handling considerations for 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical. Researchers appreciate that this compound offers synthetic versatility without some of the handling challenges associated with more reactive intermediates.

Future research directions for 4-(Chloromethyl)-4'-methyl-2,2'-bipyridine include exploring its potential in energy storage systems and molecular electronics. The compound's ability to form stable metal complexes suggests possible applications in redox flow batteries and electrocatalysis. These emerging applications align with current global trends toward sustainable energy solutions and advanced material development.

For synthetic chemists, the chloromethyl bipyridine derivative represents a valuable building block for creating more complex architectures. Its modification potential through nucleophilic substitution reactions makes it particularly attractive for structure-activity relationship studies. Recent patents have highlighted its use in creating novel chemodosimeters for metal ion detection, demonstrating the compound's versatility in analytical applications.

The global market for 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl reflects the compound's growing importance in specialized chemical research. Suppliers report increasing inquiries from research institutions and chemical companies developing advanced materials. Pricing trends indicate stable demand for this specialty chemical, with availability generally meeting current research needs without significant supply chain challenges.

In conclusion, 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl (CAS 83799-54-6) continues to demonstrate its value as a multifunctional chemical intermediate. Its applications span from fundamental coordination chemistry to cutting-edge material science, with potential future uses in energy-related technologies. As research into functionalized bipyridines advances, this compound is likely to maintain its position as an important tool for chemical innovation and discovery.